Cas no 114718-40-0 (L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI))
114718-40-0 structure
Product Name:L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI)
CAS No:114718-40-0
MF:C7H13NO3
MW:159.183022260666
CID:130436
PubChem ID:13891968
Update Time:2025-04-19
L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI)
- L-Proline, 3-hydroxy-5-methyl-, methyl ester, (2alpha,3beta,5beta)- (9CI)
- (2a,3b,5b)-3-hydroxy-5-Methyl-L-Proline Methyl ester
- (2S,3S,5R)-Methyl 3-hydroxy-5-methylpyrrolidine-2-carboxylate
- METHYL (2S,3S,5R)-3-HYDROXY-5-METHYLPYRROLIDINE-2-CARBOXYLATE
- 114718-40-0
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- Inchi: 1S/C7H13NO3/c1-4-3-5(9)6(8-4)7(10)11-2/h4-6,8-9H,3H2,1-2H3/t4-,5+,6+/m1/s1
- InChI Key: NDYLGOSCKAEYLM-SRQIZXRXSA-N
- SMILES: O[C@@H]1[C@@H](C(=O)OC)N[C@H](C)C1
Computed Properties
- Exact Mass: 159.08959
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
114718-40-0 (L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI)) Related Products
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